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Compound of Interest

Compound Name: 2-Butyl-2-ethyl-1,3-propanediol

Cat. No.: B052112 Get Quote

An In-depth Technical Guide to 2-Ethyl-2-
(hydroxymethyl)-1-hexanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Ethyl-2-(hydroxymethyl)-1-hexanol, also known by its systematic name, 2-
Butyl-2-ethyl-1,3-propanediol. This document is intended to serve as a key resource for

professionals in research and development.

Core Properties and Data
2-Ethyl-2-(hydroxymethyl)-1-hexanol, with the CAS number 115-84-4, is a propanediol

derivative.[1][2][3][4] It is recognized for its use in the synthesis of polyester resins for coatings

and adhesives in food contact applications.[4]

Physical and Chemical Properties
The following table summarizes the key quantitative physical and chemical properties of 2-

Ethyl-2-(hydroxymethyl)-1-hexanol.
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Property Value Source

Molecular Formula C9H20O2 [2][4]

Molecular Weight 160.25 g/mol [2][4]

Melting Point 41-44 °C (lit.) [3]

Boiling Point 262.00 °C @ 760.00 mm Hg [1]

178 °C @ 50 mmHg (lit.) [3]

Flash Point > 110.00 °C (> 230.00 °F) TCC [1]

136 °C (276.8 °F) - closed cup

Vapor Pressure
0.002000 mmHg @ 25.00 °C

(est)
[1]

logP (o/w) 1.709 (est) [1]

Appearance Solid [4]

Chemical Structure and Identifiers
The relationship between the common names, CAS number, and the chemical structure of 2-
Butyl-2-ethyl-1,3-propanediol is illustrated below.

Caption: Chemical structure and identifiers of 2-Butyl-2-ethyl-1,3-propanediol.

Experimental Protocols
Detailed experimental protocols for determining the physical properties of this specific

compound are not readily available in the public domain. However, standardized methods are

typically employed for such characterizations.

Melting Point Determination
The melting point of a solid organic compound like 2-Butyl-2-ethyl-1,3-propanediol can be

determined using a capillary melting point apparatus.
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Start: Obtain Sample

Grind sample to a fine powder

Pack powder into a capillary tube (1-2 mm height)

Place capillary tube in melting point apparatus

Heat the apparatus slowly (1-2 °C/min near melting point)

Observe the sample through the magnifying lens

Record the temperature range from the first drop of liquid to complete liquefaction

End: Melting Point Range Determined

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Methodology:
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A small, finely powdered sample of the crystalline solid is packed into a thin-walled capillary

tube.

The capillary tube is placed in a melting point apparatus and heated at a controlled rate.

The temperature at which the first liquid appears and the temperature at which the entire

sample becomes liquid are recorded as the melting point range.

Boiling Point Determination
For a liquid at reduced pressure, as some of the data suggests, a distillation setup is used.

Methodology:

The compound is placed in a distillation flask with a boiling chip.

The flask is connected to a condenser, a receiving flask, and a vacuum source.

The pressure is reduced to the desired level (e.g., 50 mmHg).

The flask is heated, and the temperature at which the liquid boils and the vapor condenses is

recorded as the boiling point at that pressure.

Flash Point Determination
The closed-cup flash point is determined using a Pensky-Martens or similar closed-cup tester.

Methodology:

A sample of the compound is placed in the test cup of the apparatus and covered with a lid.

The sample is heated at a slow, constant rate while being stirred.

An ignition source is directed into the cup at regular temperature intervals.

The flash point is the lowest temperature at which the vapors above the liquid ignite upon

application of the ignition source.
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Chemical Synthesis
2-Butyl-2-ethyl-1,3-propanediol is utilized in bulk polycondensation reactions with diacid

monomers, such as terephthalic acid, to produce poly(ethylene terephthalate) copolymers.[3]

The following diagram illustrates the conceptual pathway of this polymerization.

2-Butyl-2-ethyl-1,3-propanediol
(Diol)

Polycondensation Reaction

Terephthalic Acid
(Diacid)

Poly(ethylene terephthalate) Copolymer Water (H2O)

releases

Click to download full resolution via product page

Caption: Synthesis of Copolymers via Polycondensation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Ethyl-2-(hydroxymethyl)-1-hexanol physical and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052112#2-ethyl-2-hydroxymethyl-1-hexanol-physical-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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